Cas no 6253-10-7 (disperse orange 13 (C.I. 26080) (15%))

• Product Name: disperse orange 13 (C.I. 26080) (15%)
• CAS No: 6253-10-7
• MF: C₂₂H₁₆N₄O
• MW: 352.388644218445
• CID: 46534
• PubChem ID: 22625
• Update Time: 2025-07-02

disperse orange 13 (C.I. 26080) (15%) Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 13
• 4-[[4-(Phenylazo)-1-naphthalenyl]azo]phenol
• 6253-10-7
• DTXSID1064166
• 4-[(E)-[4-[(E)-phenylazo]-1-naphthyl]azo]phenol
• p-((4-(Phenylazo)-1-naphthyl)azo)phenol
• EINECS 228-381-0
• Orange 13
• MFCD00003909
• NS00043358
• 4-[4-(Phenylazo)-1-naphthylazo]phenol
• Disperse Orange 13, Dye content 90 %
• Phenol, 4-((4-(phenylazo)-1-naphthalenyl)azo)-
• 4-((E)-(4-((E)-phenyldiazenyl)naphthalen-1-yl)diazenyl)phenol
• Disperse Orange 13, Dye content 15 %
• 4-[(4-phenyldiazenylnaphthalen-1-yl)diazenyl]phenol
• Disperse Orange 13
• C.I. DISPERSE ORANGE 13
• Phenol, 4-(2-(4-(2-phenyldiazenyl)-1-naphthalenyl)diazenyl)-
• SCHEMBL629833
• AKOS015902846
• SCHEMBL630097
• C.I.Disperse Orange 13
• FWTBRYBHCBCJEQ-UHFFFAOYSA-N
• disperse orange 13 (C.I. 26080) (15%)

• Inchi： 1S/C22H16N4O/c27-18-12-10-17(11-13-18)24-26-22-15-14-21(19-8-4-5-9-20(19)22)25-23-16-6-2-1-3-7-16/h1-15,27H/b25-23+,26-24+
• InChI Key： FWTBRYBHCBCJEQ-OGGGYYITSA-N
• SMILES： OC1C=CC(=CC=1)/N=N/C1=CC=C(C2=CC=CC=C21)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.13200
• Monoisotopic Mass: 352.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.2
• Topological Polar Surface Area: 66.2

Experimental Properties

• Color/Form: powder
• Density: 1.221
• Melting Point: 149-153 °C(lit.)
• Boiling Point: 599.564°C at 760 mmHg
• Flash Point: 409.599°C
• Refractive Index: 1.662
• PSA: 69.67000
• LogP: 7.37620
• Solubility: Soluble in ethanol \ propanol \ benzene and fibrinolysin, slightly soluble in carbon tetrachloride
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

disperse orange 13 (C.I. 26080) (15%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on disperse orange 13 (C.I. 26080) (15%)

Disperse Orange 13 (C.I. 26080) (15%) - A Comprehensive Overview

Disperse Orange 13 (C.I. 26080) (15%) is a highly specialized compound with the CAS number 6253-10-7, widely recognized for its exceptional performance in the textile and dyeing industries. This vibrant orange dye is part of the Disperse Orange series, known for its excellent lightfastness and thermal stability, making it a preferred choice for a variety of applications. The compound is formulated to provide consistent and high-quality coloration, ensuring that it meets the stringent demands of modern textile manufacturing.

The chemical structure of Disperse Orange 13 (C.I. 26080) consists of a complex aromatic system that contributes to its unique properties. This structure includes multiple benzene rings substituted with various functional groups, which enhance its solubility in organic solvents and its ability to adhere to fabric fibers. The presence of these functional groups also plays a crucial role in its stability under various environmental conditions, ensuring long-lasting color retention even when exposed to harsh industrial processes.

Recent advancements in the field of dyes and pigments have highlighted the importance of sustainable and efficient dyeing processes. Disperse Orange 13 (C.I. 26080) (15%) has been extensively studied for its potential in reducing water consumption and minimizing environmental impact. Research has shown that this compound can be effectively used in low-water dyeing techniques, which align with global efforts to promote greener manufacturing practices. The high concentration formulation (15%) ensures that less dye is required to achieve desired color intensity, thereby reducing waste and improving cost-efficiency.

In addition to its environmental benefits, Disperse Orange 13 (C.I. 26080) has found significant applications in the production of high-performance textiles. These textiles are used in various industries, including automotive, sportswear, and home furnishings, where durability and aesthetic appeal are paramount. The compound's ability to provide deep, vibrant colors while maintaining resistance to fading and degradation makes it an ideal choice for these applications. Furthermore, its compatibility with a wide range of synthetic fibers, such as polyester and nylon, enhances its versatility in textile manufacturing.

The synthesis of Disperse Orange 13 (C.I. 26080) involves a series of carefully controlled chemical reactions that ensure the highest purity and consistency. The process typically begins with the preparation of intermediate compounds, which are then subjected to functionalization reactions to achieve the desired color properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to monitor the reaction progress and verify the final product's quality.

One of the most notable features of Disperse Orange 13 (C.I. 26080) (15%) is its excellent compatibility with other dyeing auxiliaries and chemicals commonly used in textile processing. This compatibility allows for seamless integration into existing dyeing formulations, ensuring that manufacturers can achieve optimal results without significant modifications to their processes. Moreover, the compound's stability under various pH conditions makes it suitable for a wide range of dyeing methods, including thermosol dyeing and carrier dyeing.

The market demand for high-quality dyes like Disperse Orange 13 (C.I. 26080) continues to grow as industries strive for improved product performance and sustainability. Manufacturers are increasingly seeking dyes that offer both aesthetic appeal and environmental responsibility. The consistent quality and reliability of this compound have positioned it as a trusted choice for textile producers worldwide. As research continues to uncover new applications and benefits, the role of Disperse Orange 13 (C.I. 26080) (15%) in the textile industry is expected to expand further.

In conclusion, Disperse Orange 13 (C.I. 26080) (15%), with its CAS number 6253-10-7, represents a significant advancement in the field of textile dyes. Its exceptional properties, including lightfastness, thermal stability, and environmental sustainability, make it an indispensable tool for modern textile manufacturing. As industries continue to evolve towards more sustainable practices, compounds like this will play a crucial role in shaping the future of the textile industry.